Cas no 61102-71-4 (1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-)

• Product name: 1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-
• CAS No: 61102-71-4
• MF: C₁₆H₁₂N₂O₁₁S₃
• MW: 504.46828
• CID: 491813
• PubChem ID: 136265991

1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-
• 5-hydroxy-4-oxo-3-[(3-sulfophenyl)hydrazinylidene]naphthalene-1,7-disulfonic acid
• DTXSID00820705
• 61102-71-4
• 5-Hydroxy-4-oxo-3-[2-(3-sulfophenyl)hydrazinylidene]-3,4-dihydronaphthalene-1,7-disulfonic acid

• Inchi： InChI=1S/C16H12N2O11S3/c19-13-6-10(31(24,25)26)5-11-14(32(27,28)29)7-12(16(20)15(11)13)18-17-8-2-1-3-9(4-8)30(21,22)23/h1-7,19-20H,(H,21,22,23)(H,24,25,26)(H,27,28,29)
• InChI Key： DDDWDVZWWCEBJW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)S(=O)(=O)O)N=NC2=CC(=C3C=C(C=C(C3=C2O)O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 503.96036
• Monoisotopic Mass: 503.96032272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 253Ų

Experimental Properties

• PSA: 228.29